Cas no 20497-72-7 (2,5-Methano-1H-inden-1-one, octahydro-)
20497-72-7 structure
Product Name:2,5-Methano-1H-inden-1-one, octahydro-
CAS No:20497-72-7
MF:C10H14O
MW:150.217563152313
CID:1394197
PubChem ID:13040808
Update Time:2025-04-20
2,5-Methano-1H-inden-1-one, octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Methano-1H-inden-1-one, octahydro-
- DTXSID90516069
- Octahydro-1H-2,5-methanoinden-1-one
- 20497-72-7
-
- Inchi: 1S/C10H14O/c11-10-8-4-6-1-2-9(10)7(3-6)5-8/h6-9H,1-5H2
- InChI Key: XGTCUZLPFBVCNL-UHFFFAOYSA-N
- SMILES: O=C1C2CC3CCC1C(C2)C3
Computed Properties
- Exact Mass: 150.10452
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2,5-Methano-1H-inden-1-one, octahydro- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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